Cas no 121365-28-4 ((E)-6-(4-Ethoxyphenyl)-4-oxo-5-hexenoic acid)

• Product Name: (E)-6-(4-Ethoxyphenyl)-4-oxo-5-hexenoic acid
• CAS No: 121365-28-4
• MF: C₁₄H₁₆O₄
• MW: 248.274444580078
• CID: 4578157
• Update Time: 2025-11-06

(E)-6-(4-Ethoxyphenyl)-4-oxo-5-hexenoic acid Chemical and Physical Properties

Names and Identifiers

• (E)-6-(4-Ethoxyphenyl)-4-oxo-5-hexenoic acid

• Inchi： 1S/C14H16O4/c1-2-18-13-8-4-11(5-9-13)3-6-12(15)7-10-14(16)17/h3-6,8-9H,2,7,10H2,1H3,(H,16,17)/b6-3+
• InChI Key： WVIFKBMCEYSBQB-ZZXKWVIFSA-N
• SMILES： C(O)(=O)CCC(=O)/C=C/C1=CC=C(OCC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Medium-chain keto acids and derivatives

Additional information on (E)-6-(4-Ethoxyphenyl)-4-oxo-5-hexenoic acid

Comprehensive Overview of (E)-6-(4-Ethoxyphenyl)-4-oxo-5-hexenoic acid (CAS No. 121365-28-4)

(E)-6-(4-Ethoxyphenyl)-4-oxo-5-hexenoic acid (CAS No. 121365-28-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, plays a pivotal role in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in anti-inflammatory and metabolic regulation studies, aligning with current trends in precision medicine and drug discovery.

The chemical properties of (E)-6-(4-Ethoxyphenyl)-4-oxo-5-hexenoic acid make it a valuable intermediate in organic synthesis. Its ketohexenoic acid backbone and ethoxyphenyl substituent contribute to its reactivity, enabling its use in cross-coupling reactions and enantioselective catalysis. These features are critical for developing novel therapeutics, a topic frequently searched by professionals in medicinal chemistry and biotechnology.

In recent years, the demand for high-purity intermediates like (E)-6-(4-Ethoxyphenyl)-4-oxo-5-hexenoic acid has surged due to advancements in high-throughput screening and combinatorial chemistry. This compound's role in structure-activity relationship (SAR) studies is often highlighted in academic forums and industry reports, addressing common queries about lead optimization and molecular docking techniques.

From an industrial perspective, (E)-6-(4-Ethoxyphenyl)-4-oxo-5-hexenoic acid is synthesized under controlled conditions to ensure reproducibility and scalability. Its stability under ambient conditions and solubility profile are frequently discussed in process chemistry circles, reflecting the growing emphasis on green chemistry and sustainable manufacturing practices.

The compound's relevance extends to academic research, where it serves as a model for studying conjugated systems and hydrogen bonding interactions. These topics are trending in computational chemistry and molecular modeling communities, often linked to searches for quantum chemical calculations and density functional theory (DFT) applications.

In summary, (E)-6-(4-Ethoxyphenyl)-4-oxo-5-hexenoic acid (CAS No. 121365-28-4) exemplifies the intersection of chemical innovation and biomedical research. Its multifaceted applications and synthetic versatility continue to inspire breakthroughs in drug development and material science, making it a subject of enduring interest in both industry and academia.